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Compound of Interest

Compound Name: Cerium-144
CAS No.: 14762-78-8
Cat. No.: B081313
Get Quote
. J

This technical guide provides a comprehensive overview of the nuclear data for Cerium-144
(**4Ce), compiled and evaluated for researchers, scientists, and professionals in drug
development. The information presented is sourced from leading international nuclear data
libraries and publications, ensuring accuracy and reliability.

Core Nuclear Properties

Cerium-144 is a fission product with a significant yield, making its accurate nuclear data crucial
for various applications, including reactor physics, nuclear medicine, and environmental
monitoring. It is a beta emitter that decays to Praseodymium-144 (144Pr).

Property Value Uncertainty
Half-life (t12) 284.91 days 0.05 days
Q-value (B~ decay) 318.6 keV 0.8 keV

Spin and Parity (Jm) 0+

Decay Mode B~ (100%)
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Decay Data

Cerium-144 undergoes beta decay to various excited states of Praseodymium-144. The

subsequent de-excitation of these levels results in the emission of gamma rays.

Beta Minus (™) Decay

The beta decay of 1#4Ce proceeds through several branches, with the most probable transition

leading to the 133.53 keV level of 144Pr.

Endpoint Ener
Beta Transition P 9

Average Energy

Emission

(keV) (keV) Probability (%)
Bo 318.6 87.4 76.2
B1 185.1 46.5 20.0
B2 238.5 62.1 3.8

Gamma (y) Radiation

The de-excitation of the daughter nuclide, 144Pr, results in the emission of several gamma rays.

The most prominent gamma-ray is at 133.53 keV.

Gamma Transition Energy (keV) Emissi(-)|-1 Multipolarity
Probability (%)

Y1 33.57 0.267 M1+E2

V2 40.95 0.043 M1

Y3 53.41 0.113 M1

\Z! 80.12 1.35 M1+E2

ys 99.95 0.041 E2

Ye 133.53 10.7 M1+E2
Experimental Protocols
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The determination of Cerium-144 nuclear data relies on precise experimental measurements.

The following sections detail the methodologies for key experimental techniques.

Gamma-Ray Spectroscopy

Objective: To accurately measure the energies and emission probabilities of gamma rays

emitted following the beta decay of 144Ce.

Methodology:

Detector System: A high-purity germanium (HPGe) detector is the preferred instrument due
to its excellent energy resolution. For lower resolution measurements, a sodium iodide
(Nal(Tl)) scintillation detector can be used. The detector is housed in a lead shield to reduce
background radiation.

Source Preparation: A calibrated #4Ce source of known activity is prepared. The source is
typically a point source to minimize self-absorption effects and is placed at a reproducible
distance from the detector.

Energy and Efficiency Calibration: The spectrometer is calibrated for energy and detection
efficiency using standard radioactive sources with well-known gamma-ray energies and
emission probabilities (e.g., 133Ba, ¢°Co, 152Eu).[1][2] This calibration allows for the
determination of the energies of unknown gamma rays and the calculation of their emission
probabilities.

Data Acquisition: The gamma-ray spectrum of the 144Ce source is acquired over a sufficient
period to obtain good statistical accuracy in the photopeaks of interest.

Spectral Analysis: The acquired spectrum is analyzed to identify the gamma-ray peaks from
144Ce decay. The net area of each photopeak is determined by subtracting the background
continuum. The energy of each peak is determined from the energy calibration, and the
emission probability is calculated from the peak area, the detector efficiency at that energy,
and the known activity of the source.

Beta Spectrometry
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Objective: To measure the endpoint energies and branching ratios of the beta-minus particles
emitted from 144Ce.

Methodology:

Spectrometer System: A magnetic spectrometer or a semiconductor spectrometer (e.g.,
Si(Li) detector) is used to measure the energy spectrum of the beta particles.[3] A 41t
semiconductor beta-spectrometer can be employed to minimize backscattering effects.

Source Preparation: A thin, uniform source of 144Ce is prepared on a low-Z backing material
to minimize scattering and energy loss of the beta particles within the source.

Energy Calibration: The spectrometer is calibrated using sources that emit beta particles or
conversion electrons with well-known energies (e.g., 13’Cs, 207Bi).

Data Acquisition: The beta spectrum is accumulated for a time sufficient to achieve adequate
statistical precision across the energy range.

Data Analysis: The measured spectrum is corrected for instrumental effects, such as
detector response and background. A Fermi-Kurie plot analysis is often used to determine
the endpoint energies of the different beta branches. The branching ratios are determined
from the relative intensities of each beta group.

41t3-y Coincidence Counting

Objective: To determine the absolute activity of a 1#4Ce source, which is essential for the
accurate determination of emission probabilities.

Methodology:

o Detector System: The system consists of a 411 beta detector (e.g., a proportional counter or
liquid scintillator) and a gamma-ray detector (e.g., Nal(Tl) or HPGe) arranged in a
coincidence configuration.[4][5][6][7]

e Principle: For a radionuclide that decays via a [3-y cascade, the beta particle and the
subsequent gamma ray are emitted in coincidence. By simultaneously detecting both
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radiations, the true disintegration rate (activity) can be determined without needing to know
the absolute detection efficiencies of the individual detectors.[6]

o Measurement Procedure: The count rates in the beta channel (NB), the gamma channel
(Ny), and the coincidence channel (Nc) are measured. The activity (A) of the source is then
calculated using the formula: A = (N * Ny) / Nc, after applying necessary corrections for
factors such as dead time, accidental coincidences, and decay scheme complexities.[6]

Visualizations
Cerium-144 Decay Scheme

The following diagram illustrates the decay scheme of Cerium-144, showing the beta
transitions to the excited levels of Praseodymium-144 and the subsequent gamma-ray
emissions.

144py.
=133.53 keV

B~ (20.0%) ) = 3357 keV.
194Ce (04) w 133.53 kev (1) 99.95 keV/ (2) |y = 19.83 keV (not observed)
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Click to download full resolution via product page

Caption: Decay scheme of Cerium-144 to Praseodymium-144.

Nuclear Data Evaluation Workflow

The process of evaluating nuclear data involves collecting all available experimental data,
assessing their quality, and producing a recommended set of values with their uncertainties.[8]
[91[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b081313?utm_src=pdf-custom-synthesis#bc-rfq
https://www.irpa.net/members/P02.262FP.pdf
https://www.nist.gov/system/files/documents/2024/04/25/Procedure23v110.pdf
https://www.osti.gov/biblio/4197444
https://irpa.net/irpa15/T2.3-O0607.pdf
https://pubmed.ncbi.nlm.nih.gov/18378155/
https://pubmed.ncbi.nlm.nih.gov/18378155/
http://www.lnhb.fr/home/presentation-en/coincidence-counting/
https://www.researchgate.net/publication/5474817_Standardization_of_18F_using_the_4pbg_integral_counting_technique
https://www.tandfonline.com/doi/full/10.1080/00223131.2014.929985
http://www.lnhb.fr/home/conferences-publications/ddep_wg/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11287470/
https://www.benchchem.com/product/b081313/docs#cerium-144-nuclear-data-a-technical-guide-for-researchers
https://www.benchchem.com/product/b081313/docs#cerium-144-nuclear-data-a-technical-guide-for-researchers
https://www.benchchem.com/product/b081313/docs#cerium-144-nuclear-data-a-technical-guide-for-researchers
https://www.benchchem.com/product/b081313/docs#cerium-144-nuclear-data-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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